Cas no 29681-43-4 (Methyl 4-Methoxypicolinate)

• Product Name: Methyl 4-Methoxypicolinate
• CAS No: 29681-43-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00956223
• CID: 53509
• PubChem ID: 1519345
• Update Time: 2025-06-08

Methyl 4-Methoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxypyridine-2-carboxylate
• 4-Methoxypyridine-2-carboxylic acid methyl ester
• 4-Methoxy-pyridine-2-carboxylic acid methyl ester
• methyl 4-methoxypicolinate
• Methyl-4-methoxypyridine-2-carboxylate
• (4-methoxy-2-pyridyl)carboxylic acid methyl ester
• 4-methoxy-2-pyridinecarboxylic acid methyl ester
• 4-Methoxy-pyridine-2-carboxylic acid metyl ester
• AC1Q43SA
• ACMC-
• methyl 4-(methyloxy)-2-pyridinecarboxylate
• PubChem11083
• SBB053797
• 4-Methoxypicolinic Acid Methyl Ester
• 2-Pyridinecarboxylic acid, 4-methoxy-, methyl ester
• 4-methoxy-pyridine-2-carboxylicacidmethylester
• METHYL 4-METHOXY-2-PYRIDINECARBOXYLATE
• KSC494K7F
• OJDKENGKKYVJLY
• FT-0638875
• CL0186
• M2508
• AKOS005264966
• BB 0257355
• AB07787
• PS-3444
• SCHEMBL1703544
• Methyl4-methoxypyridine-2-carboxylate
• 4-Methoxy-pyridine-2-carboxylic acid methyl ester, AldrichCPR
• SY007556
• 29681-43-4
• AC-23219
• EN300-119830
• BCP09360
• OJDKENGKKYVJLY-UHFFFAOYSA-N
• AM803653
• J-522369
• MFCD00956223
• DTXSID50364008
• A5510
• CS-0005486
• DB-047625
• 4-Methoxypyridine-2-carboxylic Acid Methyl Ester; Methyl 4-(Methyloxy)-2-pyridinecarboxylate; Methyl 4-Methoxy-2-picolinate; Methyl 4-Methoxypicolinate; Methyl 4-Methoxypyridine-2-carboxylate
• Methyl 4-Methoxypicolinate

• MDL： MFCD00956223
• Inchi： 1S/C8H9NO3/c1-11-6-3-4-9-7(5-6)8(10)12-2/h3-5H,1-2H3
• InChI Key： OJDKENGKKYVJLY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4
• Molecular Weight: 167.16
• XLogP3: 1

Experimental Properties

• Color/Form: No data available
• Density: 1.156
• Melting Point: 50.0 to 54.0 deg-C
• Boiling Point: 280.4℃ at 760 mmHg
• Flash Point: 123.4±21.8 °C
• Refractive Index: 1.503
• PSA: 48.42
• LogP: 0.87680

Methyl 4-Methoxypicolinate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 4-Methoxypicolinate

Comprehensive Overview of Methyl 4-Methoxypicolinate (CAS No. 29681-43-4): Properties, Applications, and Industry Insights

Methyl 4-Methoxypicolinate (CAS No. 29681-43-4) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fine chemical synthesis. This ester derivative of 4-methoxypicolinic acid features a methoxy group at the 4-position of the pyridine ring, enhancing its reactivity and making it a valuable intermediate in modern synthetic chemistry. With the growing demand for high-purity chemical intermediates, this compound has garnered significant attention from researchers and industrial manufacturers alike.

The molecular structure of Methyl 4-Methoxypicolinate combines a picolinate framework with a methoxy substituent, offering unique electronic properties that facilitate nucleophilic substitutions and cross-coupling reactions. Recent studies highlight its role in developing novel heterocyclic compounds, particularly in the design of biologically active molecules. As the pharmaceutical industry shifts toward targeted drug discovery, intermediates like 29681-43-4 are critical for constructing complex scaffolds with improved bioavailability.

In agrochemical applications, Methyl 4-Methoxypicolinate serves as a precursor for crop protection agents, contributing to the synthesis of herbicides and fungicides with enhanced environmental compatibility. The compound’s stability under varying pH conditions makes it suitable for formulation optimization, addressing the agricultural sector’s need for sustainable solutions. Industry reports suggest a rising trend in searches for "eco-friendly pesticide intermediates," aligning with this compound’s potential.

From a synthetic perspective, CAS No. 29681-43-4 is frequently employed in Pd-catalyzed reactions and microwave-assisted synthesis, reflecting broader trends toward energy-efficient methodologies. Laboratories prioritizing green chemistry principles often explore its use in solvent-free or aqueous-phase reactions, reducing waste generation. This aligns with global search queries such as "green synthesis of picolinates" and "scalable heterocyclic chemistry," which have seen a 20% year-on-year increase in academic databases.

Quality control standards for Methyl 4-Methoxypicolinate emphasize HPLC purity (>98%) and low heavy-metal content, ensuring compliance with GMP guidelines for pharmaceutical-grade materials. Analytical techniques like GC-MS and NMR spectroscopy are routinely used to verify its structural integrity, a topic frequently searched by quality assurance professionals. The compound’s shelf life and storage conditions (typically under inert atmospheres at 2–8°C) are also critical for industrial buyers.

Emerging research explores the derivative potential of 29681-43-4 in material science, particularly for constructing metal-organic frameworks (MOFs) with applications in gas storage and catalysis. Such interdisciplinary applications resonate with search trends like "pyridine-based MOF precursors" and "advanced functional materials," indicating expanding interest beyond traditional chemical sectors.

Regulatory compliance remains a key consideration for Methyl 4-Methoxypicolinate suppliers, with documentation including REACH registration dossiers and SDS certifications. The compound’s non-hazardous classification under standard handling conditions makes it preferable for international shipping, though users often search for "safe handling of methoxy esters" to ensure workplace safety protocols.

Market analysts project steady growth for 4-methoxypicolinate derivatives, driven by demand from Asia-Pacific pharmaceutical hubs. Strategic partnerships between custom synthesis providers and end-users are accelerating innovation, with patent filings related to this compound growing at 7% annually. This reflects broader industry searches for "patented chemical intermediates" and "exclusive synthesis routes."

In conclusion, Methyl 4-Methoxypicolinate (CAS No. 29681-43-4) exemplifies the convergence of synthetic utility and industrial applicability in modern chemistry. Its role in addressing contemporary challenges—from green synthesis to biologically active molecule design—positions it as a compound of enduring relevance across multiple high-growth sectors.